Cas no 2138403-53-7 (3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one)
2138403-53-7 structure
Product Name:3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one
CAS No:2138403-53-7
MF:C6H7BrN4O2
MW:247.049379587173
CID:6112470
PubChem ID:165482454
Update Time:2024-01-04
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one
- EN300-1109221
- 2138403-53-7
-
- Inchi: 1S/C6H7BrN4O2/c7-5-9-6(8)10-11(5)3-1-2-13-4(3)12/h3H,1-2H2,(H2,8,10)
- InChI Key: LCYLYRSWUBHWOI-UHFFFAOYSA-N
- SMILES: BrC1=NC(N)=NN1C1C(=O)OCC1
Computed Properties
- Exact Mass: 245.97524g/mol
- Monoisotopic Mass: 245.97524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 83Ų
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1109221-0.05g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 95% | 0.05g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1109221-0.1g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 95% | 0.1g |
$1157.0 | 2023-10-27 | |
| Enamine | EN300-1109221-0.25g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 95% | 0.25g |
$1209.0 | 2023-10-27 | |
| Enamine | EN300-1109221-0.5g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 95% | 0.5g |
$1262.0 | 2023-10-27 | |
| Enamine | EN300-1109221-1.0g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 1g |
$1315.0 | 2023-06-10 | ||
| Enamine | EN300-1109221-2.5g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 95% | 2.5g |
$2576.0 | 2023-10-27 | |
| Enamine | EN300-1109221-5.0g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 5g |
$3812.0 | 2023-06-10 | ||
| Enamine | EN300-1109221-10.0g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 10g |
$5652.0 | 2023-06-10 | ||
| Enamine | EN300-1109221-1g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 95% | 1g |
$1315.0 | 2023-10-27 | |
| Enamine | EN300-1109221-5g |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one |
2138403-53-7 | 95% | 5g |
$3812.0 | 2023-10-27 |
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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